Cas no 2680714-69-4 (2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid
• CAS No: 2680714-69-4
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• CID: 5648809
• PubChem ID: 165918138
• Update Time: 2025-06-13

2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzoxazole-5-carboxylic acid
• 2680714-69-4
• EN300-28281178
• 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid

• Inchi： 1S/C12H10N2O5/c1-2-5-18-12(17)14-11-13-8-6-7(10(15)16)3-4-9(8)19-11/h2-4,6H,1,5H2,(H,15,16)(H,13,14,17)
• InChI Key： DYIUCRRRZPLQLK-UHFFFAOYSA-N
• SMILES： O1C(NC(=O)OCC=C)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 262.05897142g/mol
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid

Comprehensive Overview of 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid (CAS No. 2680714-69-4)

2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid (CAS No. 2680714-69-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzoxazole core and carboxylic acid functionality, serves as a versatile building block for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its structural features, which include a prop-2-en-1-yloxy group and a carbonylamino linkage. These attributes make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for benzoxazole derivatives has surged, driven by their broad-spectrum biological activities. The compound 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid is no exception. Its carboxylic acid moiety allows for further functionalization, making it a key player in the design of novel drug candidates. For instance, it has been explored in the context of anti-inflammatory and antimicrobial agents, aligning with current trends in addressing antibiotic resistance and chronic inflammatory diseases. Additionally, its allyloxycarbonyl group provides a handle for click chemistry, a technique widely used in bioconjugation and polymer science.

The synthesis and characterization of CAS No. 2680714-69-4 have been subjects of extensive research. Modern synthetic routes often employ green chemistry principles to minimize environmental impact, a topic of growing importance in the chemical industry. The compound’s stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, both of which are critical in accelerating drug discovery. Furthermore, its compatibility with microwave-assisted synthesis techniques highlights its adaptability to cutting-edge methodologies.

From a commercial perspective, 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS registry number (2680714-69-4) ensures precise identification in global databases, facilitating procurement and regulatory compliance. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in the development of next-generation therapeutics and functional materials.

In conclusion, 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzoxazole-5-carboxylic acid represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with its relevance to contemporary research themes such as sustainable synthesis and drug discovery, underscore its importance in modern science. Whether you are a chemist, biologist, or materials scientist, understanding this compound’s properties and potential can open new avenues for exploration and advancement in your field.